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Compound of Interest

Compound Name: Vanillin

Cat. No.: B372448 Get Quote

Essential Safety and Handling Guide for Vanillin
This guide provides crucial safety, handling, and disposal information for laboratory

professionals working with vanillin. Adherence to these procedures is vital for ensuring

personal safety and regulatory compliance.

Quantitative Safety Data for Vanillin
For quick reference, the key quantitative safety and physical data for vanillin are summarized

below.

Parameter Value Reference

Occupational Exposure Limit
10 mg/m³ (Time-Weighted

Average)
[1][2]

Acute Oral Toxicity (LD50, Rat) 1580 mg/kg [3]

Acute Dermal Toxicity (LD50,

Rabbit)
>5,010 mg/kg [1][3]

Melting Point 81 - 84 °C (177.8 - 183.2 °F) [1][3][4][5]

Boiling Point 285 °C (545 °F) [3][4]

Flash Point 147 °C (296.6 °F) [5]
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Procedural Guidance for Handling Vanillin
Core Hazards: Vanillin can cause serious eye irritation (H319), may cause an allergic skin

reaction (H317), and is harmful if swallowed (H302).[1][4][6] It is a combustible solid, and fine

dust can form explosive mixtures in the air.[2]

Standard Operating Procedure: Handling
1. Engineering Controls:

Always handle vanillin in a well-ventilated area.[1][3]

Use a local exhaust ventilation system or a chemical fume hood where dust may be

generated.[1][3]

Ensure that safety showers and eyewash stations are readily accessible near the

workstation.[5][7]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles or safety glasses with side-shields

that conform to NIOSH or EN 166 standards.[1][3][7][8]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).[1][3][6]

Always inspect gloves before use and use proper removal techniques to avoid skin contact.

[1]

Body Protection: A standard laboratory coat is required.[3] For larger quantities, additional

protective clothing may be necessary.[4][5]

Respiratory Protection: If ventilation is inadequate or dust formation is significant, use a

NIOSH or EN 149 approved dust respirator.[2][3][5][8][9]

3. General Hygiene and Safe Handling:

Avoid all personal contact, including the inhalation of dust.[1][2]

Wash hands thoroughly with soap and water after handling and before breaks.[1][4][10]
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Do not eat, drink, or smoke in areas where vanillin is handled or stored.[4][6][8]

Keep the container tightly closed when not in use.[1][2][3][9][10]

Store in a cool, dry, well-ventilated area, protected from light and moisture.[1][3][7]

Emergency Procedures
1. First Aid Measures:

If in Eyes: Immediately rinse with plenty of water for at least 15 minutes, holding the eyelids

open. Remove contact lenses if present and easy to do. If eye irritation persists, seek

medical attention.[1][4][6]

If on Skin: Remove contaminated clothing. Wash the affected area with soap and water. If

skin irritation or a rash occurs, seek medical advice.[1][3][6]

If Inhaled: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Consult a physician.[1][3]

If Swallowed: Rinse mouth thoroughly with water. Do NOT induce vomiting. Never give

anything by mouth to an unconscious person and seek immediate medical attention.[1][3][4]

[9]

2. Spill Management:

Minor Spills: Remove all ignition sources.[2] Carefully sweep up the spilled solid, avoiding

dust generation.[1][9] Place the material into a suitable, labeled container for waste disposal.

[2][3]

Major Spills: Evacuate unnecessary personnel from the area.[11] Wear full personal

protective equipment, including respiratory protection.[2][3] Prevent the dust from spreading

and contain the spill.[4][11] Collect the material and place it in a sealed container for

disposal.[1]

Waste Disposal Plan
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Segregation and Collection: Collect all vanillin waste and contaminated materials (e.g.,

gloves, weighing paper) in a designated, clearly labeled, and sealed hazardous waste

container.[11]

Storage: Store the waste container in a cool, dry, and well-ventilated hazardous waste

accumulation area, away from incompatible materials.[11]

Disposal: All waste must be disposed of through a licensed professional waste disposal

service.[1] Do not allow the product to enter drains or the environment.[1] Dispose of the

container as unused product in accordance with local, state, and federal regulations.[1][2]

[10][11]

Visual Workflow
The following diagram illustrates the essential workflow for the safe handling of vanillin, from

initial preparation to final disposal.
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Caption: Logical workflow for the safe handling and disposal of vanillin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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